3-(4-bromophenyl)-2-methyl-3-oxopropanenitrile
Overview
Description
3-(4-Bromophenyl)-2-methyl-3-oxopropanenitrile, or 4-bromo-2-methylpropenenitrile (4-Br-2-MPN), is an organic compound that has been used in a variety of scientific research applications. It is a versatile reagent that can be used as an intermediate in organic synthesis, as a catalyst for a variety of chemical reactions, and as a tool for probing the structure of proteins.
Scientific Research Applications
3-(4-bromophenyl)-2-methyl-3-oxopropanenitrile has been used in a variety of scientific research applications. It has been used as an intermediate in organic synthesis, as a catalyst for a variety of chemical reactions, and as a tool for probing the structure of proteins. It has also been used to study the properties of various materials, such as polymers and nanomaterials. In addition, 3-(4-bromophenyl)-2-methyl-3-oxopropanenitrile has been used in the synthesis of new drugs, as well as in the development of new diagnostic tools.
Mechanism of Action
The mechanism of action of 3-(4-bromophenyl)-2-methyl-3-oxopropanenitrile is not fully understood. However, it is believed to act as a catalyst for a variety of chemical reactions, such as the formation of covalent bonds between molecules. In addition, it is believed to interact with proteins and other molecules in a manner that modifies their structure and/or function.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(4-bromophenyl)-2-methyl-3-oxopropanenitrile have not been extensively studied. However, it is known to interact with proteins and other molecules in a manner that modifies their structure and/or function. In addition, it has been shown to have an effect on the expression of certain genes, as well as on the activity of certain enzymes.
Advantages and Limitations for Lab Experiments
The main advantage of 3-(4-bromophenyl)-2-methyl-3-oxopropanenitrile is its versatility as a reagent. It can be used as an intermediate in organic synthesis, as a catalyst for a variety of chemical reactions, and as a tool for probing the structure of proteins. In addition, it is relatively easy to synthesize and is relatively stable in storage. However, there are some limitations to its use in laboratory experiments. For example, it can be toxic if handled improperly, and it can react with some proteins and other molecules in an unpredictable manner.
Future Directions
There are a number of potential future directions for 3-(4-bromophenyl)-2-methyl-3-oxopropanenitrile. For example, it could be used to develop new drugs or diagnostic tools. In addition, it could be used to study the properties of various materials, such as polymers and nanomaterials. Finally, it could be used to further explore the biochemical and physiological effects of this compound.
Synthesis Methods
3-(4-bromophenyl)-2-methyl-3-oxopropanenitrile can be synthesized from 4-bromophenylacetic acid and methyl propenenitrile in two steps. The first step involves the reaction of 4-bromophenylacetic acid with sodium hydroxide to produce 4-bromophenylacetate. The second step involves the reaction of 4-bromophenylacetate with methyl propenenitrile to produce 3-(4-bromophenyl)-2-methyl-3-oxopropanenitrile. The reaction is carried out in a basic medium, such as sodium hydroxide, and is catalyzed by an acid, such as hydrochloric acid. The reaction is typically carried out at room temperature, and the product can be isolated by distillation.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(4-bromophenyl)-2-methyl-3-oxopropanenitrile involves the reaction of 4-bromobenzaldehyde with malononitrile followed by the addition of methyl acetoacetate. The resulting product is then subjected to a decarboxylation reaction to yield the final compound.", "Starting Materials": [ "4-bromobenzaldehyde", "malononitrile", "methyl acetoacetate" ], "Reaction": [ "Step 1: 4-bromobenzaldehyde is reacted with malononitrile in the presence of a base such as sodium ethoxide to yield 3-(4-bromophenyl)-3-cyanoacrylic acid.", "Step 2: Methyl acetoacetate is added to the reaction mixture and heated under reflux to yield 3-(4-bromophenyl)-2-methyl-3-oxobutanoic acid.", "Step 3: The product from step 2 is subjected to a decarboxylation reaction using a suitable catalyst such as copper powder to yield the final product, 3-(4-bromophenyl)-2-methyl-3-oxopropanenitrile." ] } | |
CAS RN |
78271-77-9 |
Product Name |
3-(4-bromophenyl)-2-methyl-3-oxopropanenitrile |
Molecular Formula |
C10H8BrNO |
Molecular Weight |
238.1 |
Purity |
95 |
Origin of Product |
United States |
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